Perchloromethyl Mercaptan Perchloromethyl Mercaptan Perchloromethyl mercaptan appears as a yellow oily liquid with an offensive odor. Insoluble in water. Density 1.72 g / cm3. Hence sinks in water. Nonflammable but supports combustion. Very toxic by inhalation or skin absorption.
Brand Name: Vulcanchem
CAS No.: 594-42-3
VCID: VC0149231
InChI: InChI=1S/CCl4S/c2-1(3,4)6-5
SMILES: C(SCl)(Cl)(Cl)Cl
Molecular Formula: CCl4S
CCl3SCl
CCl4S
Molecular Weight: 185.9 g/mol

Perchloromethyl Mercaptan

CAS No.: 594-42-3

Reference Standards

VCID: VC0149231

Molecular Formula: CCl4S
CCl3SCl
CCl4S

Molecular Weight: 185.9 g/mol

Perchloromethyl Mercaptan - 594-42-3

CAS No. 594-42-3
Product Name Perchloromethyl Mercaptan
Molecular Formula CCl4S
CCl3SCl
CCl4S
Molecular Weight 185.9 g/mol
IUPAC Name trichloromethyl thiohypochlorite
Standard InChI InChI=1S/CCl4S/c2-1(3,4)6-5
Standard InChIKey RYFZYYUIAZYQLC-UHFFFAOYSA-N
SMILES C(SCl)(Cl)(Cl)Cl
Canonical SMILES C(SCl)(Cl)(Cl)Cl
Boiling Point 297 to 298 °F at 760 mm Hg (EPA, 1998)
147.5 °C
147-148 °C @ 760 MM HG, 51 °C @ 25 MM HG
147-148 °C
297°F
297°F (Decomposes)
Colorform OILY, YELLOW LIQUID
YELLOW TO ORANGE-RED
Pale-yellow, oily liquid.
Density 1.6947 at 68 °F (EPA, 1998)
Sp gr: 1.7 at 20 °C
Relative density (water = 1): 1.7
1.69
Physical Description Perchloromethyl mercaptan appears as a yellow oily liquid with an offensive odor. Insoluble in water. Density 1.72 g / cm3. Hence sinks in water. Nonflammable but supports combustion. Very toxic by inhalation or skin absorption.
YELLOW OILY LIQUID WITH PUNGENT ODOUR.
Pale-yellow, oily liquid with an unbearable, acrid odor.
Description Perchloromethyl mercaptan appears as a yellow oily liquid with an offensive odor. Insoluble in water. Density 1.72 g / cm3. Hence sinks in water. Nonflammable but supports combustion. Very toxic by inhalation or skin absorption.
Shelf Life MILDLY DECOMPOSED BY MOIST AIR
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
SOL IN ETHER; INSOL IN WATER
Solubility in water: none
Insoluble
Synonyms (Trichloromethyl)sulfenyl Chloride; NSC 66404; Perchloromethanethiol; Trichloromethanesulfenyl Chloride; Trichloromethanesulphenyl Chloride; Trichloromethylsulfanyl Chloride
Vapor Density 6.414 (EPA, 1998) (Relative to Air)
6.414 (AIR= 1)
Relative vapor density (air = 1): 6.4
6.414
Vapor Pressure 25 mm Hg at 123.8 °F (EPA, 1998)
3.00 mmHg
3 mm Hg at 20 °C.
Vapor pressure, kPa at 20 °C: 0.4
25 mmHg at 123.8°F
3 mmHg
PubChem Compound 11666
Last Modified Nov 11 2021
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